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Compound of Interest

Compound Name: 2-(Perfluorodecyl)ethanol

Cat. No.: B057718

Technical Guide: Thermophysical Properties of
2-(Perfluorodecyl)ethanol

Audience: Researchers, scientists, and drug development professionals.

Core Subject: This document provides a detailed overview of the experimentally determined
vapor pressure and enthalpy of sublimation for 2-(Perfluorodecyl)ethanol (CAS RN: 865-86-
1). The methodologies for these measurements are also described.

Introduction

2-(Perfluorodecyl)ethanol, a member of the fluorotelomer alcohols (FTOHS), is a compound
of interest in various fields, including materials science and biomedical research, due to its
unique properties imparted by the perfluorinated alkyl chain.[1] Understanding its
thermophysical properties, such as vapor pressure and enthalpy of sublimation, is crucial for
applications in developing coatings, lubricants, and for assessing its environmental fate.[1] This
guide summarizes the key quantitative data and outlines the experimental protocols for their
determination.

Quantitative Data

The following table summarizes the experimental data for the vapor pressure and enthalpy of
sublimation of 2-(Perfluorodecyl)ethanol.
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Property Value Conditions Reference

J. Chem. Eng. Data
Vapor Pressure (log

Psd) -0.9 £0.02 at 298.15 K (Pa) 2020, 65, 2332-
S
2342[2]
J. Chem. Eng. Data
Enthalpy of
o 94.3 + 4.4 kJ/mol at 296.3-318.3 K 2020, 65, 2332-
Sublimation (AsubHb)
2342[2]

Experimental Protocols

The determination of vapor pressure and enthalpy of sublimation typically involves precise
measurements of a substance's pressure at various controlled temperatures. The Clausius-
Clapeyron equation is then used to derive the enthalpy of vaporization or sublimation from the
temperature dependence of the vapor pressure.

3.1. Determination of Vapor Pressure

A common method for measuring the low vapor pressure of a solid, like 2-
(Perfluorodecyl)ethanol, is the Knudsen effusion method or a static vapor pressure
measurement in a sealed, temperature-controlled chamber.

o Sample Preparation: A pure sample of 2-(Perfluorodecyl)ethanol is placed in a
thermostated cell. The sample is thoroughly degassed to remove any volatile impurities.

o Apparatus: A high-vacuum apparatus equipped with a pressure transducer (e.g., a
capacitance diaphragm gauge) and a temperature-controlled sample cell is used.

e Procedure:

o

The sample is introduced into the cell, and the system is evacuated to a high vacuum.

o

The cell is maintained at a constant temperature (e.g., using a water bath or a Peltier
element).

o

The system is isolated from the vacuum pump, and the pressure increase due to
sublimation is monitored until a stable equilibrium vapor pressure is reached.
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o This measurement is repeated at several different temperatures.
3.2. Calculation of Enthalpy of Sublimation

The enthalpy of sublimation is determined from the vapor pressure data using the Clausius-
Clapeyron equation:

In(P) =- (AHsub /R) * (L/T) + C
Where:

e P is the vapor pressure

AHsub is the enthalpy of sublimation

R is the ideal gas constant

T is the absolute temperature in Kelvin

C is a constant

By plotting In(P) versus 1/T, a straight line is obtained. The slope of this line is equal to
-AHsub/R, from which the enthalpy of sublimation can be calculated.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of
vapor pressure and enthalpy of sublimation.
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Caption: Experimental workflow for determining vapor pressure and enthalpy of sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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